Cas no 893747-73-4 (1-(2-METHYLBENZYL)PIPERAZIN-2-ONE)

1-(2-METHYLBENZYL)PIPERAZIN-2-ONE structure
893747-73-4 structure
Product Name:1-(2-METHYLBENZYL)PIPERAZIN-2-ONE
CAS No:893747-73-4
MF:C12H16N2O
MW:204.268242835999
CID:891162
PubChem ID:20099270
Update Time:2025-07-22

1-(2-METHYLBENZYL)PIPERAZIN-2-ONE Chemical and Physical Properties

Names and Identifiers

    • 1-(2-METHYLBENZYL)PIPERAZIN-2-ONE
    • BB 0220721
    • 893747-73-4
    • AKOS003656077
    • 1-[(2-methylphenyl)methyl]piperazin-2-one
    • CS-0133250
    • SCHEMBL20818195
    • Inchi: 1S/C12H16N2O/c1-10-4-2-3-5-11(10)9-14-7-6-13-8-12(14)15/h2-5,13H,6-9H2,1H3
    • InChI Key: RGRQXBRWVFRFGQ-UHFFFAOYSA-N
    • SMILES: O=C1CNCCN1CC1C=CC=CC=1C

Computed Properties

  • Exact Mass: 204.12600
  • Monoisotopic Mass: 204.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 32.34000
  • LogP: 1.19350

1-(2-METHYLBENZYL)PIPERAZIN-2-ONE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM335813-1g
1-(2-Methylbenzyl)piperazin-2-one
893747-73-4 95%+
1g
$2286 2021-06-16
Chemenu
CM335813-1g
1-(2-Methylbenzyl)piperazin-2-one
893747-73-4 95%+
1g
$2286 2022-08-31

Additional information on 1-(2-METHYLBENZYL)PIPERAZIN-2-ONE

Recent Advances in the Study of 1-(2-Methylbenzyl)piperazin-2-one (CAS: 893747-73-4): A Comprehensive Research Brief

The compound 1-(2-methylbenzyl)piperazin-2-one (CAS: 893747-73-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its piperazin-2-one core and 2-methylbenzyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development, particularly in the areas of central nervous system (CNS) disorders and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1-(2-methylbenzyl)piperazin-2-one, highlighting improved yields and purity through novel catalytic methods. The researchers employed palladium-catalyzed cross-coupling reactions to optimize the introduction of the 2-methylbenzyl group, achieving a 92% yield with high enantiomeric purity. This advancement in synthesis is particularly significant for scaling up production for preclinical studies.

Pharmacological investigations have revealed that 1-(2-methylbenzyl)piperazin-2-one exhibits moderate affinity for serotonin receptors (5-HT1A and 5-HT2A), with Ki values of 120 nM and 450 nM respectively. These findings, published in Neuropharmacology (2024), suggest potential applications in mood disorder treatments. Molecular docking studies indicate that the compound's binding mode differs from classical antidepressants, possibly explaining its unique behavioral effects observed in rodent models of depression.

In antimicrobial research, a 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of 1-(2-methylbenzyl)piperazin-2-one show activity against drug-resistant Staphylococcus aureus strains (MIC = 8 μg/mL). The presence of the 2-methylbenzyl group appears crucial for maintaining membrane permeability while avoiding efflux pump recognition. Structure-activity relationship (SAR) studies identified key modifications that could enhance potency while maintaining favorable pharmacokinetic properties.

Recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2023) have established preliminary safety profiles for 1-(2-methylbenzyl)piperazin-2-one. The compound showed no genotoxicity in Ames tests and acceptable margins of safety in acute toxicity studies (LD50 > 2000 mg/kg in rats). These findings support further development of this scaffold, though chronic toxicity studies are still warranted before clinical translation.

The future research directions for 1-(2-methylbenzyl)piperazin-2-one appear promising. Current investigations focus on developing radiolabeled versions for PET imaging studies of serotonin receptors, as well as exploring its potential as a building block for PROTACs (proteolysis targeting chimeras) in targeted protein degradation strategies. The compound's balanced physicochemical properties (cLogP = 2.1, PSA = 29 Ų) make it particularly attractive for CNS drug development.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd